Cas no 83587-75-1 (Propanoic-1,2-13C2acid, sodium salt (9CI))

• Product Name: Propanoic-1,2-13C2acid, sodium salt (9CI)
• CAS No: 83587-75-1
• MF: C₃H₆NaO₂
• MW: 99.0536217689514
• CID: 709040
• PubChem ID: 23696293
• Update Time: 2024-12-09

Propanoic-1,2-13C2acid, sodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanoic-1,2-13C2acid, sodium salt (9CI)
• Sodium Propionate-1,2-13C2
• sodium,propanoate
• Propionic acid-1,2-13C2 sodium salt
• Sodium;(1,2-13C2)propanoate
• Sodium (1,2-~13~C_2_)propanoate
• 83587-75-1
• DTXSID60635690

• Inchi： 1S/C3H6O2.Na/c1-2-3(4)5;/h2H2,1H3,(H,4,5);/i2+1,3+1;
• InChI Key： AIISNCGKIQZINV-MEFQWSPQSA-N
• SMILES： [13C](=O)(O)[13CH2]C.[Na]

Computed Properties

• Exact Mass: 98.02543335g/mol
• Monoisotopic Mass: 98.02543335g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 44.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 285-286 °C(lit.)
• Solubility: Not determined

Propanoic-1,2-13C2acid, sodium salt (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 21-36/37/38
• Safety Instruction： 26-36-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts